2-{[(2S)-2-hydroxypropyl]sulfanyl}ethanesulfonic acid

• CAS RN: 244301-87-9
• Molecular Formula: C5H12O4S2
• Molecular Weight: 200.3 g/mol
• IUPAC Name: 2-[(2S)-2-hydroxypropyl]sulfanylethanesulfonic acid
• InChI: InChI=1S/C5H12O4S2/c1-5(6)4-10-2-3-11(7,8)9/h5-6H,2-4H2,1H3,(H,7,8,9)/t5-/m0/s1
• InChI Key: QWNJCCLFGYAGRK-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](CSCCS(=O)(=O)O)O
• SMILES: CC(CSCCS(=O)(=O)O)O

Description

(S)-2-hydroxypropyl-CoM is a 2-hydroxypropyl-CoM. It is a conjugate acid of a (S)-2-hydroxypropyl-CoM(1-). It is an enantiomer of a (R)-2-hydroxypropyl-CoM.

Scientific Research Applications

Antioxidation and Cytoprotection

Taurine, chemically known as 2-aminoethanesulfonic acid, is a conditionally essential β-amino acid with notable antioxidation, antiapoptosis, membrane stabilization, osmoregulation, and neurotransmission properties. It has shown protective and therapeutic ameliorations against oxidative stress-induced pathologies in both experimental and human models, particularly in the context of diabetes mellitus and its complications. These findings suggest the potential of taurine in the prevention and management of diabetes and its complications through antioxidant supplementation (Sirdah, 2015).

Sulfur Chemistry in Energy and Environment

Sulfur chemistry is crucial in understanding and optimizing processes like the Claus process, used for recovering sulfur and energy from acid gases. Understanding the sulfur chemistry in these processes helps in enhancing sulfur recovery efficiency, improving sulfur quality, and reducing environmental impact. These insights are vital for the design of advanced Claus reactors with better sulfur capture and energy recovery (Gupta, Ibrahim, & Shoaibi, 2016).

Environmental and Industrial Applications

Sulfamic acid is recognized for its applications in industrial cleaning and corrosion inhibition, serving as an environmentally friendly alternative electrolyte. Its use in removing rusts and lime scales from metal surfaces and its compatibility with organic corrosion inhibitors underscore its significance in industrial maintenance and environmental conservation (Verma & Quraishi, 2022).

Catalysis and Hydroprocessing

Transition metal phosphides are emerging as promising hydroprocessing catalysts, offering high activity and stability. Their unique properties and performance in hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) positions them as vital catalysts for improved processing of diminishing oil feedstocks, adhering to stringent environmental regulations (Oyama, Gott, Zhao, & Lee, 2009).